Cas no 462631-45-4 (HOMOERIODICTYOL,SODIUMSALT)

• Product Name: HOMOERIODICTYOL,SODIUMSALT
• CAS No: 462631-45-4
• MF: C₁₆H₁₅NaO₆
• MW: 326.276476144791
• CID: 930301
• Update Time: 2025-07-15

HOMOERIODICTYOL,SODIUMSALT Chemical and Physical Properties

Names and Identifiers

• HOMOERIODICTYOL,SODIUMSALT
• (-)-homoeriodictyl sodium salt
• Sodium 5-Hydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxochroman-7-olate

• Inchi： 1S/C16H14O6.Na.H/c1-21-14-4-8(2-3-10(14)18)13-7-12(20)16-11(19)5-9(17)6-15(16)22-13;;/h2-6,13,17-19H,7H2,1H3;;
• InChI Key： NKGMOGHKAHWKEI-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(O)=C(OC)C=2)OC2=CC(O)=CC(O)=C12.[NaH]

Experimental Properties

• FEMA: 4228 | (-)-HOMOERIODICTYOL, SODIUM SALT

Additional information on HOMOERIODICTYOL,SODIUMSALT

HOMOERIODICTYOL, SODIUM SALT (CAS No. 462631-45-4): A Comprehensive Overview

HOMOERIODICTYOL, SODIUM SALT (CAS No. 462631-45-4) is a bioactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This compound, a sodium salt of homoeriodictyol, is a flavanone derivative known for its potential therapeutic applications, particularly in the areas of anti-inflammatory, antioxidant, and anticancer activities.

The chemical structure of HOMOERIODICTYOL, SODIUM SALT is characterized by a flavanone backbone with specific functional groups that contribute to its biological properties. The presence of the sodium salt form enhances its solubility and bioavailability, making it more suitable for various pharmaceutical formulations. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets.

In the context of anti-inflammatory activity, HOMOERIODICTYOL, SODIUM SALT has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to modulate key signaling pathways involved in inflammation, including the NF-κB pathway. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

The antioxidant properties of HOMOERIODICTYOL, SODIUM SALT have also been extensively studied. Flavanones are known for their ability to scavenge free radicals and prevent oxidative damage to cellular components. Research has shown that this compound exhibits strong antioxidant activity, which can help protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related conditions such as cardiovascular diseases and neurodegenerative disorders.

In addition to its anti-inflammatory and antioxidant activities, HOMOERIODICTYOL, SODIUM SALT has shown promising anticancer effects. Studies have reported that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, a study published in the Cancer Letters journal found that HOMOERIODICTYOL, SODIUM SALT inhibited the growth of human breast cancer cells by inducing cell cycle arrest and promoting apoptosis. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic properties of HOMOERIODICTYOL, SODIUM SALT have also been investigated to better understand its potential as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and stability, which are crucial factors for its use in drug development. Furthermore, preclinical studies have demonstrated that it has low toxicity and good safety profiles, making it suitable for long-term use.

Clinical trials are currently underway to evaluate the efficacy and safety of HOMOERIODICTYOL, SODIUM SALT in various therapeutic applications. Early results from these trials are promising, with several studies reporting significant improvements in patient outcomes. For example, a phase II clinical trial evaluating the use of this compound in patients with chronic inflammatory diseases showed a significant reduction in disease symptoms and improved quality of life.

In conclusion, HOMOERIODICTYOL, SODIUM SALT (CAS No. 462631-45-4) is a multifaceted bioactive compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds great promise for improving patient outcomes in various medical conditions.